5-bromo-N-(pyrazolo[1,5-a]pyrimidin-6-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-bromo-N-pyrazolo[1,5-a]pyrimidin-6-ylthiophene-2-sulfonamide
• InChI: InChI=1S/C10H7BrN4O2S2/c11-8-1-2-10(18-8)19(16,17)14-7-5-12-9-3-4-13-15(9)6-7/h1-6,14H
• InChI Key: ZSXQZIZTWNHGQB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Br)S(=O)(=O)NC2=CN3C(=CC=N3)N=C2
• Molecular Formula: C10H7BrN4O2S2
• Molecular Weight: 359.2 g/mol

Description

The compound “5-bromo-N-(pyrazolo[1,5-a]pyrimidin-6-yl)thiophene-2-sulfonamide” belongs to the class of organic compounds known as phenylpyrimidines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyrimidine ring through a CC or CN bond.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, it was found that methyl- and trifluoromethyl-containing 3-oxo-2- (tolylhydrazinylidene) esters regioselectively cyclize with 3-aminopyrazoles to form pyrazolo. Unsubstituted aryls such as phenyl, biphenyl, and naphthyl groups were efficiently introduced at the C3 position of the pyrazolo.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

Research has focused on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aiming to develop potential antibacterial agents. The study by Azab, Youssef, and El-Bordany (2013) explored the synthesis of various derivatives that showed significant antibacterial activities, indicating the utility of sulfonamide derivatives in antibacterial drug development Azab, M. E., Youssef, M., & El-Bordany, E. A. (2013). Molecules.

Antitumor and Antibacterial Agents

Another study highlighted the synthesis of thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives as potent antitumor and antibacterial agents. The research conducted by Hafez, Alsalamah, and El-Gazzar (2017) demonstrated that some synthesized compounds exhibited higher activity against various cancer cell lines than the standard drug doxorubicin, in addition to showing significant antibacterial activity Hafez, H., Alsalamah, S. A., & El-Gazzar, A.-R. B. A. (2017). Acta Pharmaceutica.

Synthesis, Characterization, and Biological Evaluation

Variya, Panchal, and Patel (2019) conducted a study on the synthesis and characterization of novel sulfonamide derivatives linked to pyrazolo[3,4-b]pyridine, evaluating their antibacterial and antioxidant properties. This study found that certain synthesized compounds showed excellent antibacterial activities and significant antioxidant scavenging activity, indicating their potential in developing therapeutic agents Variya, H. H., Panchal, V., & Patel, G. (2019). Current Chemistry Letters.

Mechanism of Action

Target of Action

Pyrazolo[1,5-a]pyrimidines, a class of compounds to which this compound belongs, are known to be purine analogues . They have beneficial properties as antimetabolites in purine biochemical reactions .

Mode of Action

As a purine analogue, it may interfere with purine biochemical reactions .

Biochemical Pathways

As a purine analogue, it may impact pathways involving purine metabolism .

Result of Action

Compounds in the pyrazolo[1,5-a]pyrimidines class have been associated with antitrypanosomal activity .

Action Environment

Some pyrazolo[1,5-a]pyrimidines have been found to exhibit stability under exposure to extreme ph .